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Compound of Interest

Compound Name:
Methyl 2-amino-5-

isopropylbenzoate

Cat. No.: B3204150 Get Quote

Disclaimer: Direct historical and discovery information for Methyl 2-amino-5-
isopropylbenzoate is not readily available in published literature, suggesting it may be a novel

compound or a specialized intermediate not widely documented. This guide, therefore,

provides a comprehensive technical overview based on the established chemistry and known

applications of structurally related anthranilate esters.

Introduction
Methyl 2-amino-5-isopropylbenzoate is an aromatic organic compound belonging to the

class of anthranilate esters. Structurally, it is the methyl ester of 2-amino-5-isopropylbenzoic

acid. The core structure consists of a benzene ring substituted with an amino group and a

methyl ester group at positions 1 and 2 (ortho), respectively, and an isopropyl group at position

5. Anthranilate derivatives are of significant interest due to their diverse applications in the

pharmaceutical, fragrance, and agrochemical industries.[1][2] This guide outlines a plausible

synthetic pathway, expected physicochemical properties, and potential applications of Methyl
2-amino-5-isopropylbenzoate, drawing parallels with well-documented analogues.

Physicochemical Properties
The exact quantitative data for Methyl 2-amino-5-isopropylbenzoate is not available.

However, based on the properties of similar compounds such as methyl anthranilate and

isopropyl anthranilate, the following properties can be anticipated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3204150?utm_src=pdf-interest
https://www.benchchem.com/product/b3204150?utm_src=pdf-body
https://www.benchchem.com/product/b3204150?utm_src=pdf-body
https://www.benchchem.com/product/b3204150?utm_src=pdf-body
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.anshulchemicals.com/methyl-anthranilate/
https://www.benchchem.com/product/b3204150?utm_src=pdf-body
https://www.benchchem.com/product/b3204150?utm_src=pdf-body
https://www.benchchem.com/product/b3204150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3204150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Predicted Value /
Information

Source Analogue

Molecular Formula C11H15NO2 -

Molecular Weight 193.24 g/mol -

Appearance
Likely a colorless to yellowish

liquid or low-melting solid

Methyl anthranilate, Isopropyl

anthranilate[1][3]

Odor Potentially fruity, grape-like Methyl anthranilate[2]

Boiling Point Estimated to be >200 °C Methyl anthranilate (200 °C)[1]

Solubility

Likely soluble in organic

solvents like ethanol, ether,

and chloroform; sparingly

soluble in water

General property of esters

Plausible Synthetic Pathways
Two primary retrosynthetic approaches can be envisioned for the synthesis of Methyl 2-amino-
5-isopropylbenzoate.

Pathway A: Esterification of 2-amino-5-isopropylbenzoic
acid
This is a direct and common method for synthesizing esters. The workflow involves the

esterification of the corresponding carboxylic acid.
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Caption: Fischer-Speier Esterification Workflow.

Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-amino-5-

isopropylbenzoic acid (1 equivalent).

Solvent and Reagent Addition: Add an excess of methanol, which acts as both a reactant

and a solvent.

Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1

equivalents).

Reaction: Heat the mixture to reflux and maintain for several hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture and neutralize the acid catalyst with a

base such as sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be further purified by column
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chromatography or distillation.

Pathway B: Alkylation of Methyl 2-aminobenzoate
This pathway involves introducing the isopropyl group onto the benzene ring of a commercially

available starting material, methyl anthranilate. This would likely proceed via a Friedel-Crafts

alkylation.

Friedel-Crafts Alkylation

Methyl 2-aminobenzoate

Methyl 2-amino-5-isopropylbenzoate
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Click to download full resolution via product page

Caption: Friedel-Crafts Alkylation Workflow.

Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,

nitrogen), dissolve methyl 2-aminobenzoate (1 equivalent) in a suitable dry, non-polar solvent

(e.g., dichloromethane).

Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst such

as aluminum chloride (AlCl3) (1.1 equivalents).

Alkylating Agent: Add the isopropylating agent, for example, isopropyl bromide (1

equivalent), dropwise to the cooled mixture.

Reaction: Allow the reaction to stir at a low temperature and then gradually warm to room

temperature. Monitor the reaction's progress by TLC.

Quenching and Work-up: Carefully quench the reaction by slowly adding ice-cold water.
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Extraction and Purification: Separate the organic layer, wash with water and brine, dry over

anhydrous sodium sulfate, and concentrate. Purify the crude product using column

chromatography.

Spectroscopic and Analytical Characterization
While experimental spectra for Methyl 2-amino-5-isopropylbenzoate are not available, the

expected spectroscopic data can be inferred from the analysis of methyl anthranilate and

related structures.
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Technique Expected Observations

¹H NMR

- Aromatic protons in the range of 6.5-8.0 ppm.

The substitution pattern should result in three

distinct aromatic signals. - A singlet for the

methyl ester protons around 3.8 ppm. - A septet

for the isopropyl CH proton around 3.0 ppm and

a doublet for the two isopropyl CH₃ groups

around 1.2 ppm. - A broad singlet for the amino

(NH₂) protons.

¹³C NMR

- A carbonyl carbon signal around 168 ppm. -

Aromatic carbon signals in the range of 110-150

ppm. - A methyl ester carbon signal around 52

ppm. - Isopropyl carbon signals around 34 ppm

(CH) and 24 ppm (CH₃).

IR Spectroscopy

- N-H stretching vibrations for the amino group

around 3300-3500 cm⁻¹. - C=O stretching

vibration for the ester group around 1700 cm⁻¹.

- C-H stretching for aromatic and aliphatic

groups. - N-H bending vibrations around 1600

cm⁻¹.

Mass Spectrometry

- A molecular ion peak (M⁺) corresponding to

the molecular weight of the compound. -

Fragmentation patterns characteristic of an

ester and an isopropyl group.

UV-Vis Spectroscopy

- Absorption maxima in the UV region, similar to

methyl anthranilate, which has an S₀-S₁

electronic origin transition at 28,852 cm⁻¹ (346.6

nm).[4][5]

Potential Biological Activities and Applications
Derivatives of anthranilic acid have a broad spectrum of biological activities and industrial

applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.rsc.org/en/content/getauthorversionpdf/c9cp04556b
https://www.researchgate.net/figure/UV-Visible-absorption-spectrum-of-methyl-anthranilate-MA-black-solid-line-and-menthyl_fig1_321428796
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3204150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Applications
Anti-inflammatory Agents: Several derivatives of anthranilic acid, such as mefenamic acid

and flufenamic acid, are known non-steroidal anti-inflammatory drugs (NSAIDs).[1]

Anticancer Activity: Some anthranilic acid ester derivatives have shown potential as

antiandrogenic agents, inhibiting the growth of prostate cancer cells.[6]

Antimicrobial and Antifungal Activity: Sulfonamide analogs of anthranilic acid have

demonstrated selective antifungal activity against C. albicans.[7] Metal complexes of

anthranilic acid have also been studied for their antibacterial and antifungal properties.[8][9]

Pharmaceutical Intermediates: Substituted methyl anthranilates are key intermediates in the

synthesis of various pharmaceuticals. For instance, Methyl 2-Amino-5-Chlorobenzoate is a

crucial intermediate for the synthesis of Tolvaptan.[10]

Methyl 2-amino-5-isopropylbenzoate

Potential Biological Activities

Anti-inflammatory Anticancer Antimicrobial Pharmaceutical Intermediate

Click to download full resolution via product page

Caption: Potential Pharmaceutical Relevance.

Agrochemicals
Methyl anthranilate is used as a bird repellent in agriculture.[2] It is also a component of some

insect repellents.[1] Novel anthranilic acid esters have been synthesized and tested for their

insecticidal activities.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://en.wikipedia.org/wiki/Anthranilic_acid
https://pubmed.ncbi.nlm.nih.gov/21439024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5109001/
https://www.researchgate.net/publication/359517274_Synthesis_of_metal_anthranilate_complexes_catalytic_and_antipathogenic_studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC8958793/
https://www.nbinno.com/pharmaceutical-intermediates/methyl-2-amino-5-chlorobenzoate-key-pharmaceutical-intermediate-tolvaptan-synthesis
https://www.benchchem.com/product/b3204150?utm_src=pdf-body-img
https://www.anshulchemicals.com/methyl-anthranilate/
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.researchgate.net/publication/228028416_Synthesis_Structure_and_Biological_Activities_of_Some_Novel_Anthranilic_Acid_Esters_Containing_N-Pyridylpyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3204150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flavors and Fragrances
Esters of anthranilic acid are widely used in the flavor and fragrance industry. Methyl

anthranilate is known for its distinct grape-like scent and is used in perfumes, soaps, and as a

food flavoring agent.[2] The presence of the isopropyl group in Methyl 2-amino-5-
isopropylbenzoate would likely modify its aromatic profile, potentially leading to new

applications in this sector.

Conclusion
While the specific discovery and history of Methyl 2-amino-5-isopropylbenzoate remain

elusive, its chemical structure places it within the well-studied and industrially significant family

of anthranilate esters. Based on the established synthesis routes, spectroscopic

characteristics, and diverse applications of its analogues, this guide provides a robust technical

foundation for researchers, scientists, and drug development professionals interested in this

compound. Further empirical investigation is necessary to fully characterize its properties and

explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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